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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444 Get Quote

Disclaimer: Direct experimental data for 1-Cyclohexyloctan-1-ol is not readily available in the

current body of scientific literature. The following application notes and protocols are based on

the known properties and applications of structurally similar long-chain alkyl and cyclic

alcohols. These are intended to serve as a foundational guide for researchers and scientists

interested in exploring the potential of 1-Cyclohexyloctan-1-ol in materials science.

Introduction
1-Cyclohexyloctan-1-ol is a long-chain aliphatic alcohol containing a bulky cyclohexyl group.

This unique molecular architecture suggests its potential utility in various areas of materials

science, including polymer modification, surfactant development, and as a precursor for novel

functional materials. The combination of a flexible octanol chain and a rigid cyclohexyl ring

could impart unique thermal, mechanical, and surface properties to materials.

Potential Applications
Polymer Plasticizer and Modifier
The long alkyl chain of 1-Cyclohexyloctan-1-ol can act as an internal plasticizer in polymers

such as polyvinyl chloride (PVC) and its copolymers. The bulky cyclohexyl group may enhance

thermal stability and compatibility with the polymer matrix.
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While the hydroxyl group provides a hydrophilic head, the long hydrocarbon tail

(cyclohexyloctyl group) is highly lipophilic. This amphiphilic nature makes it a candidate for use

as a non-ionic surfactant or emulsifier in various formulations, including coatings, adhesives,

and personal care products.

Lubricant and Flow Additive
The branched structure and the presence of the cyclohexyl ring could provide good lubricating

properties and act as a flow additive in lubricant formulations and polymer processing.

Precursor for Functional Monomers
The hydroxyl group of 1-Cyclohexyloctan-1-ol can be chemically modified to introduce

polymerizable functionalities (e.g., acrylates, methacrylates). The resulting monomers could be

used to synthesize polymers with unique properties derived from the cyclohexyloctyl side chain.

Physicochemical Properties (Hypothetical)
The following table summarizes the predicted physicochemical properties of 1-
Cyclohexyloctan-1-ol based on data from similar molecules like 1-cyclohexylethanol and

other long-chain alcohols.

Property Predicted Value Unit

Molecular Formula C₁₄H₂₈O -

Molecular Weight 212.38 g/mol

Boiling Point ~280-300 °C

Melting Point ~20-30 °C

Density ~0.90-0.95 g/cm³

Water Solubility Low -

LogP (Octanol-Water Partition

Coefficient)
~5-6 -
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Synthesis of 1-Cyclohexyloctan-1-ol
This protocol describes a potential synthetic route via a Grignard reaction between

cyclohexylmagnesium bromide and octanal.

Workflow Diagram:
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Caption: Synthetic workflow for 1-Cyclohexyloctan-1-ol.

Protocol:

Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, add magnesium turnings and a small crystal
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of iodine. Add a solution of cyclohexyl bromide in anhydrous tetrahydrofuran (THF) dropwise

to initiate the reaction. Once initiated, add the remaining cyclohexyl bromide solution at a

rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an

additional hour to ensure complete formation of the Grignard reagent.

Grignard Reaction: Cool the Grignard reagent to 0 °C. Add a solution of octanal in anhydrous

THF dropwise via the dropping funnel. Maintain the temperature below 10 °C during the

addition. After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 2-3 hours.

Aqueous Work-up: Cool the reaction mixture to 0 °C and slowly quench by the dropwise

addition of a saturated aqueous solution of ammonium chloride, followed by 1M hydrochloric

acid until the magnesium salts dissolve.

Extraction and Purification: Transfer the mixture to a separatory funnel and extract the

aqueous layer with diethyl ether or ethyl acetate. Combine the organic layers, wash with

brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify

the crude product by vacuum distillation or column chromatography on silica gel.

Characterization of 1-Cyclohexyloctan-1-ol
Logical Relationship Diagram:
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Caption: Logical flow for the characterization of 1-Cyclohexyloctan-1-ol.

Protocols:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve a small sample in deuterated

chloroform (CDCl₃) and acquire ¹H and ¹³C NMR spectra. The ¹H NMR should show

characteristic signals for the cyclohexyl and octyl protons, as well as a signal for the proton

on the carbon bearing the hydroxyl group. The ¹³C NMR will confirm the number of unique

carbon environments.

Fourier-Transform Infrared (FTIR) Spectroscopy: Obtain an IR spectrum of the neat liquid or

a thin film. A broad absorption band in the region of 3200-3600 cm⁻¹ will confirm the

presence of the O-H stretching vibration.
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Mass Spectrometry (MS): Use a suitable ionization technique (e.g., Electrospray Ionization)

to determine the molecular weight of the compound and analyze its fragmentation pattern to

further confirm the structure.

Thermal Analysis:

Differential Scanning Calorimetry (DSC): Determine the melting point and any other phase

transitions by heating and cooling the sample at a controlled rate (e.g., 10 °C/min).

Thermogravimetric Analysis (TGA): Assess the thermal stability and decomposition

temperature by heating the sample in a controlled atmosphere (e.g., nitrogen or air) and

monitoring the weight loss as a function of temperature.

Safety and Handling
While specific toxicity data for 1-Cyclohexyloctan-1-ol is not available, it should be handled

with the standard precautions for laboratory chemicals. It is expected to be an irritant to the

eyes and skin. Use appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat. Work in a well-ventilated area or a fume hood, especially during

synthesis and purification.

Conclusion
1-Cyclohexyloctan-1-ol represents an unexplored molecule with significant potential in

materials science. The protocols and application notes provided here offer a starting point for

researchers to synthesize, characterize, and investigate its utility as a polymer additive,

surfactant, or a building block for new materials. Further research is necessary to fully elucidate

its properties and validate these potential applications.

To cite this document: BenchChem. [Application Notes and Protocols: 1-Cyclohexyloctan-1-
ol in Materials Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15297444#potential-use-of-1-cyclohexyloctan-1-ol-in-
materials-science]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15297444?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15297444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

